Cas no 2248358-13-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate
• CAS No: 2248358-13-4
• MF: C₂₂H₂₂N₂O₇
• MW: 426.419286251068
• CID: 6196433
• PubChem ID: 165728135
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate
• EN300-6525379
• 2248358-13-4

• Inchi： 1S/C22H22N2O7/c1-22(2,3)30-21(28)23(14-8-7-9-15(12-14)29-4)13-18(25)31-24-19(26)16-10-5-6-11-17(16)20(24)27/h5-12H,13H2,1-4H3
• InChI Key： BEXAYQHGAFJXSN-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=C(C=1)OC)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 426.14270105g/mol
• Monoisotopic Mass: 426.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate (CAS: 2248358-13-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate (CAS: 2248358-13-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and targeted therapies. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the isoindole-1,3-dione moiety, make it a versatile building block for the development of small-molecule therapeutics. Researchers have successfully employed this compound in the synthesis of inhibitors targeting enzymes such as cathepsins and caspases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

In vitro studies have demonstrated that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate exhibit promising inhibitory activity against specific proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound, when modified with additional functional groups, showed nanomolar affinity for caspase-3, a key enzyme in apoptosis. These findings suggest its potential as a lead compound for developing anti-apoptotic agents.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and protection-deprotection strategies. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further pharmacological evaluations. Notably, a 2024 study in Organic Letters detailed an optimized route using microwave-assisted synthesis, which reduced reaction times and enhanced scalability.

Despite its promising attributes, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](3-methoxyphenyl)amino}acetate represents a valuable scaffold in medicinal chemistry. Its applications in protease inhibition and drug development continue to evolve, supported by recent synthetic and biological studies. Future research should focus on advancing its therapeutic potential through targeted modifications and preclinical evaluations.